molecular formula C19H23ClN2O B4714981 1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine

1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine

Cat. No. B4714981
M. Wt: 330.8 g/mol
InChI Key: YBRSKUJQOBWWSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine, also known as GBR-12909, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use as a medication for the treatment of drug addiction and attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine works by inhibiting the dopamine transporter, a protein that is responsible for removing dopamine from the synaptic cleft. By blocking this transporter, this compound increases the availability of dopamine in the brain, leading to an increase in dopamine signaling and a reduction in drug cravings and ADHD symptoms.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including an increase in dopamine release and a decrease in dopamine reuptake. It has also been shown to increase the release of norepinephrine and serotonin, two other neurotransmitters that play a role in mood regulation and attention.

Advantages and Limitations for Lab Experiments

1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for the dopamine transporter. However, it also has some limitations, including its short half-life and the potential for toxicity at high doses.

Future Directions

There are several future directions for the research on 1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine. One potential area of study is the development of new analogs with improved pharmacokinetic properties and reduced toxicity. Another area of research is the investigation of this compound's potential use in the treatment of other psychiatric disorders, such as depression and anxiety. Additionally, further studies are needed to fully understand the long-term effects of this compound on the brain and body.

Scientific Research Applications

1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine has been extensively studied for its potential use as a medication for the treatment of drug addiction and ADHD. It has been shown to inhibit the reuptake of dopamine, a neurotransmitter that plays a key role in reward and motivation, in the brain. This results in an increase in dopamine levels, which can help to reduce drug cravings and improve attention and focus in individuals with ADHD.

properties

IUPAC Name

1-[(2-chlorophenyl)methyl]-4-(2-ethoxyphenyl)piperazine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23ClN2O/c1-2-23-19-10-6-5-9-18(19)22-13-11-21(12-14-22)15-16-7-3-4-8-17(16)20/h3-10H,2,11-15H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YBRSKUJQOBWWSL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1N2CCN(CC2)CC3=CC=CC=C3Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine
Reactant of Route 2
Reactant of Route 2
1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine
Reactant of Route 3
Reactant of Route 3
1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine
Reactant of Route 4
Reactant of Route 4
1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine
Reactant of Route 5
Reactant of Route 5
1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine
Reactant of Route 6
Reactant of Route 6
1-(2-chlorobenzyl)-4-(2-ethoxyphenyl)piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.